Magainin 2-derived stapled peptides derived with the ability to deliver pDNA, mRNA, and siRNA into cells†
Chemical Science Pub Date: 2023-09-14 DOI: 10.1039/D3SC04124G
Abstract
We have developed cell-penetrating stapled peptides based on the amphipathic antimicrobial peptide magainin 2 for intracellular delivery of nucleic acids such as pDNA, mRNA, and siRNA. Various types of stapled peptides with a cross-linked structure were synthesised in the hydrophobic region of the amphipathic structure, and their efficacy in intracellular delivery of pDNA was evaluated. The results showed that the stapled peptide st7-5 could deliver pDNA into cells. To improve the deliverability of st7-5, we further designed st7-5_R, in which the Lys residues were replaced by Arg residues. The peptide st7-5_R formed compact and stable complexes with pDNA and was able to efficiently transfer pDNA into the cell. In addition to pDNA, st7-5_R was also able to deliver mRNA and siRNA into the cell. Thus, st7-5_R is a novel peptide that can achieve efficient intracellular delivery of three different nucleic acids.
Recommended Literature
- [1] Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†
- [2] Unexpectedly large binding constants of azulenes with fullerenes†
- [3] Direct ocean capture: the emergence of electrochemical processes for oceanic carbon removal
- [4] Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†
- [5] On splitting of the NICS(1) magnetic aromaticity index†
- [6] Polymorphism in tetra-aryl biphenyl diamine hole transport materials: resolving the conflicting literature on N, N′-diphenyl-N, N′-bis(3,3′-methylphenyl)-[(1,1′-biphenyl)]-4,4′-diamine by high-resolution powder diffraction†
- [7] The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface
- [8] Constructing novel NaLiTi3O7/g-C3N4 Z-scheme photocatalysts to facilitate the separation of charge carriers and study the hydrogen production performance†
- [9] Preparation of Ti, Ti/TiC or Ti/TiN based hollow fibres with extremely low electrical resistivity†
- [10] Facile synthesis and characterization of biodegradable antimicrobial poly(ester-carbonate)
Journal Nameļ¼Chemical Science
Research Products
-
CAS no.: 178064-02-3
-
CAS no.: 16742-48-6
-
CAS no.: 16817-43-9
-
CAS no.: 11016-71-0
